Cas no 1379475-81-6 (4-iodo-1H-Indole-2-carboxylic acid ethyl ester)
1379475-81-6 structure
Product Name:4-iodo-1H-Indole-2-carboxylic acid ethyl ester
CAS No:1379475-81-6
MF:C11H10INO2
MW:315.107075214386
CID:2135208
Update Time:2023-11-19
4-iodo-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-?iodo-?1H-?Indole-?2-?carboxylic acid ethyl ester
- CID 90304031
- 4-iodo-1H-Indole-2-carboxylic acid ethyl ester
- 1H-Indole-2-carboxylic acid, 4-iodo-, ethyl ester
-
- Inchi: 1S/C11H10INO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-6,13H,2H2,1H3
- InChI Key: IHQPCEDUMGJAJP-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2=C1C=C(C(=O)OCC)N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- XLogP3: 3.8
- Topological Polar Surface Area: 42.1
Experimental Properties
- Density: 1.766±0.06 g/cm3(Predicted)
- Boiling Point: 415.9±25.0 °C(Predicted)
- pka: 14.22±0.30(Predicted)
4-iodo-1H-Indole-2-carboxylic acid ethyl ester Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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